N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea

• IUPAC Name: 1-cycloheptyl-3-(3,5-dimethylphenyl)thiourea
• InChI: InChI=1S/C16H24N2S/c1-12-9-13(2)11-15(10-12)18-16(19)17-14-7-5-3-4-6-8-14/h9-11,14H,3-8H2,1-2H3,(H2,17,18,19)
• InChI Key: ZQFAGVBMBPXASV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NC2CCCCCC2)C
• Molecular Formula: C16H24N2S
• Molecular Weight: 276.4 g/mol

Description

N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea, also known as DMTU, is a thiourea derivative that has been widely studied for its antioxidant properties. It has been found to be effective in scavenging reactive oxygen species (ROS) and preventing oxidative damage in various biological systems.

Scientific Research Applications

N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea has been extensively studied for its antioxidant properties and its potential therapeutic applications. It has been shown to protect against oxidative stress-induced damage in various biological systems, including in vitro and in vivo models of neurodegenerative diseases, cardiovascular diseases, and cancer.

Mechanism of Action

N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea exerts its antioxidant effects by scavenging ROS and inhibiting lipid peroxidation. It has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and to decrease the levels of oxidative stress markers, such as malondialdehyde and protein carbonyls.
Biochemical and Physiological Effects
N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea has been found to have a range of biochemical and physiological effects. It has been shown to improve mitochondrial function, reduce inflammation, and modulate cell signaling pathways. It has also been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea is its high antioxidant activity, which makes it a useful tool for studying oxidative stress in various biological systems. However, N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in some experimental setups. Additionally, its reactivity with other compounds, such as metal ions, can complicate its use in certain assays.

Future Directions

There are many potential future directions for research on N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea. One area of interest is its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases, cardiovascular diseases, and cancer. Another area of interest is its mechanism of action, including its interactions with other compounds and signaling pathways. Additionally, there is a need for further research on the optimal dosages and administration routes for N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea in various experimental systems.

Synthesis Methods

N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea can be synthesized by reacting 3,5-dimethylphenyl isothiocyanate with cycloheptylamine in the presence of a base, such as potassium carbonate. The reaction yields N-cycloheptyl-N'-(3,5-dimethylphenyl)thiourea as a white crystalline solid with a melting point of 190-193°C.